![molecular formula C14H26N2O2 B7499928 N-cycloheptyl-2-(4-hydroxypiperidin-1-yl)acetamide](/img/structure/B7499928.png)
N-cycloheptyl-2-(4-hydroxypiperidin-1-yl)acetamide
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Overview
Description
N-cycloheptyl-2-(4-hydroxypiperidin-1-yl)acetamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is commonly referred to as CHA and is a derivative of piperidine. CHA has been found to have various biochemical and physiological effects that make it an ideal candidate for research in various fields.
Mechanism of Action
The mechanism of action of CHA is not fully understood. However, it has been found to act as an agonist at the sigma-1 receptor. The sigma-1 receptor is a protein that is involved in various physiological processes, including pain management and addiction. CHA has been found to have a high affinity for the sigma-1 receptor, which may explain its analgesic and anti-addictive properties.
Biochemical and Physiological Effects
CHA has been found to have various biochemical and physiological effects. It has been found to have analgesic properties and can be used to alleviate pain in animal models. Furthermore, CHA has been found to have potential applications in the treatment of addiction and depression. CHA has also been found to have neuroprotective properties and can protect neurons from damage caused by oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of using CHA in lab experiments is its potential applications in pain management and addiction research. CHA has been found to have analgesic and anti-addictive properties, which makes it an ideal candidate for research in these areas. However, one limitation of using CHA in lab experiments is its complex synthesis process, which requires expertise in organic chemistry.
Future Directions
There are several future directions for research on CHA. One area of research could be the development of new analogs of CHA that have improved pharmacological properties. Furthermore, research could be conducted to better understand the mechanism of action of CHA and its potential applications in the treatment of pain, addiction, and depression. Additionally, research could be conducted to explore the potential applications of CHA in other areas of scientific research, such as neuroprotection and neurodegenerative diseases.
Synthesis Methods
The synthesis of CHA involves several steps that require expertise in organic chemistry. The first step involves the reaction of 4-hydroxypiperidine with cycloheptylamine to form N-cycloheptyl-4-hydroxypiperidine. This intermediate is then reacted with acetyl chloride to form N-cycloheptyl-2-(4-hydroxypiperidin-1-yl)acetamide.
Scientific Research Applications
CHA has been found to have various applications in scientific research. It has been used in the study of the central nervous system, specifically in the area of pain management. CHA has been found to have analgesic properties and can be used to alleviate pain in animal models. Furthermore, CHA has been found to have potential applications in the treatment of addiction and depression.
Properties
IUPAC Name |
N-cycloheptyl-2-(4-hydroxypiperidin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H26N2O2/c17-13-7-9-16(10-8-13)11-14(18)15-12-5-3-1-2-4-6-12/h12-13,17H,1-11H2,(H,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZGZUTOVIVYZLT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(CC1)NC(=O)CN2CCC(CC2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H26N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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